Cas no 112959-60-1 (N-(6-bromopyridin-3-yl)cyclopropanecarboxamide)

• Product Name: N-(6-bromopyridin-3-yl)cyclopropanecarboxamide
• CAS No: 112959-60-1
• MF: C₉H₉BrN₂O
• MW: 241.084561109543
• MDL: MFCD14702832
• CID: 2609835
• Update Time: 2025-06-13

N-(6-bromopyridin-3-yl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-bromopyridin-3-yl)cyclopropanecarboxamide

• MDL： MFCD14702832
• Inchi： 1S/C9H9BrN2O/c10-8-4-3-7(5-11-8)12-9(13)6-1-2-6/h3-6H,1-2H2,(H,12,13)
• InChI Key： ATBJDLGKEHGBBA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)NC(C1CC1)=O

Additional information on N-(6-bromopyridin-3-yl)cyclopropanecarboxamide

Professional Introduction to N-(6-bromopyridin-3-yl)cyclopropanecarboxamide (CAS No. 112959-60-1)

N-(6-bromopyridin-3-yl)cyclopropanecarboxamide) (CAS No. 112959-60-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, combines a brominated pyridine moiety with a cyclopropane ring, making it a versatile scaffold for the development of novel bioactive molecules.

The cyclopropane moiety in the molecular structure of N-(6-bromopyridin-3-yl)cyclopropanecarboxamide is particularly noteworthy due to its strained three-membered ring system. This structural feature often enhances the compound's reactivity and binding affinity towards biological targets, making it an attractive building block for drug discovery efforts. The presence of the 6-bromopyridine group further contributes to the compound's pharmacological potential by providing a handle for further functionalization and derivatization.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. N-(6-bromopyridin-3-yl)cyclopropanecarboxamide has emerged as a promising candidate in this context, with preliminary studies suggesting its potential as an inhibitor of specific enzymes and receptors involved in disease pathogenesis.

One of the most compelling aspects of N-(6-bromopyridin-3-yl)cyclopropanecarboxamide is its ability to modulate key biological pathways. For instance, studies have indicated that this compound may interfere with the activity of kinases, which are critical enzymes in cellular signaling cascades. By inhibiting these kinases, the compound could potentially disrupt aberrant signaling pathways that contribute to tumor growth and progression. Additionally, its interaction with other biological targets, such as transcription factors and ion channels, has been explored, further highlighting its therapeutic relevance.

The synthesis of N-(6-bromopyridin-3-yl)cyclopropanecarboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the bromine atom at the 6-position of the pyridine ring is a critical step, as it dictates the compound's reactivity and subsequent functionalization possibilities. Advanced synthetic techniques, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.

Evaluation of N-(6-bromopyridin-3-yl)cyclopropanecarboxamide in preclinical models has provided valuable insights into its pharmacological profile. In vitro assays have demonstrated its ability to inhibit the growth of various cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, animal studies have shown that the compound can effectively penetrate biological barriers and reach target sites within vivo environments. These findings are particularly encouraging for the development of novel therapeutic strategies targeting diseases with complex pathophysiology.

The development of N-(6-bromopyridin-3-yl)cyclopropanecarboxamide also underscores the importance of structure-activity relationship (SAR) studies in drug design. By systematically modifying different parts of the molecule and assessing changes in biological activity, researchers can optimize the compound's properties for improved efficacy and reduced toxicity. This iterative process is essential for translating laboratory findings into safe and effective drugs that meet regulatory standards.

As research in medicinal chemistry continues to evolve, compounds like N-(6-bromopyridin-3-yl)cyclopropanecarboxamide are expected to play a pivotal role in addressing unmet medical needs. The unique combination of structural features and pharmacological properties makes it a valuable asset in the quest for new treatments across multiple disease indications. Future studies will likely focus on elucidating its mechanism of action in greater detail and exploring novel derivatives with enhanced therapeutic potential.

In conclusion, N-(6-bromopyridin-3-yl)cyclopropanecarboxamide (CAS No. 112959-60-1) represents a significant advancement in pharmaceutical chemistry. Its innovative structure and promising biological activity position it as a key candidate for further development into next-generation therapeutics. As research progresses, this compound is poised to contribute substantially to advancements in drug discovery and medical treatment.